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aminopropyl)carbamate

Cat. No.: B569187 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the primary synthetic

routes for obtaining (S)-tert-butyl (2-aminopropyl)carbamate, a chiral building block with

significant applications in medicinal chemistry, particularly in the development of

pharmaceutical agents.[1] This document details key synthetic pathways, complete with

experimental protocols, quantitative data, and process visualizations to aid researchers in the

efficient preparation of this valuable compound.

Introduction
(S)-tert-butyl (2-aminopropyl)carbamate is a carbamate derivative with the molecular formula

C₈H₁₈N₂O₂.[1] Its chiral nature makes it a crucial intermediate in the synthesis of various

pharmaceuticals, including anti-cancer drugs and analgesics.[1] The tert-butoxycarbonyl (Boc)

protecting group offers robust protection for one of the amine functionalities, allowing for

selective chemical transformations at the other amine group. This guide will explore two

principal synthetic strategies starting from readily available chiral precursors: (S)-alanine and

(S)-1,2-diaminopropane.

Synthetic Pathways
Two primary and effective synthetic routes for the preparation of (S)-tert-butyl (2-
aminopropyl)carbamate are outlined below. The selection of a particular route may depend
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on factors such as the availability of starting materials, scalability, and desired purity.

Route 1: Synthesis from (S)-Alanine
This linear synthetic approach commences with the naturally occurring amino acid (S)-alanine.

[1] The strategy involves the initial protection of the amino group, followed by the reduction of

the carboxylic acid to an aldehyde or alcohol, and subsequent conversion to the target diamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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